Cas no 235776-84-8 (3-Buten-1-one,1-(2-thiazolyl)-)
235776-84-8 structure
Product Name:3-Buten-1-one,1-(2-thiazolyl)-
CAS No:235776-84-8
MF:C7H7NOS
MW:153.201580286026
CID:245434
PubChem ID:45121803
Update Time:2025-04-19
3-Buten-1-one,1-(2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Buten-1-one,1-(2-thiazolyl)-
- 235776-84-8
-
- Inchi: 1S/C7H7NOS/c1-2-3-6(9)7-8-4-5-10-7/h2,4-5H,1,3H2
- InChI Key: LXTOQGNKICJHHI-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C(CC=C)=O
Computed Properties
- Exact Mass: 153.02491
- Monoisotopic Mass: 153.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 29.96
3-Buten-1-one,1-(2-thiazolyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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